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Compound Focus: Ningetinib

CAS No.: 1394820-69-9

Cat. No.: S006626

Ningetinib Solubility Data

The table below summarizes the key physicochemical and solubility data for Ningetinib from reagent

suppliers.
Property Reported Value(s) Source
Molecular Weight 556.58 g/mol [1]11[2]
[3]
DMSO Solubility 15 mg/mL (26.95 mM) [1], 16.7-20 mg/mL (30-35.9 mM)
[3], 20 mg/mL (35.93 mM) [2]
Water Solubility Insoluble [2] [3]
Ethanol Solubility Insoluble [2] [3]
Recommended Stock 10-20 mM in DMSO [4] [5]

Concentration

Handling & Preparation Protocols

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s006626?utm_src=pdf-body
https://www.smolecule.com/products/s006626?utm_src=pdf-interest
https://www.smolecule.com/products/s006626?utm_src=pdf-body
https://www.smolecule.com/products/s006626?utm_src=pdf-body
https://www.targetmol.com/compound/ningetinib
https://www.selleckchem.com/products/ningetinib.html
https://www.invivochem.com/ningetinib.html
https://www.targetmol.com/compound/ningetinib
https://www.invivochem.com/ningetinib.html
https://www.selleckchem.com/products/ningetinib.html
https://www.selleckchem.com/products/ningetinib.html
https://www.invivochem.com/ningetinib.html
https://www.selleckchem.com/products/ningetinib.html
https://www.invivochem.com/ningetinib.html
https://biosignaling.biomedcentral.com/articles/10.1186/s12964-024-01729-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC11229190/
https://www.smolecule.com/products/s006626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Here are the standard operating procedures for preparing and handling Ningetinib stock solutions.

Preparation of DMSO Stock Solutions

e Equilibration: Allow the Ningetinib vial and DMSO to reach room temperature before opening to
prevent water absorption from the air.
e Weighing: Accurately weigh the required amount of Ningetinib powder.
e Dissolution:
o Transfer the powder into a clean vial.
o Add a calculated volume of fresh, anhydrous DMSO to achieve your desired stock
concentration (e.g., 10-20 mM).
o Sonication is recommended to aid in dissolving the powder completely and to obtain a clear
solution [1].
¢ Aliquoting: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and contact
with air.
e Storage: Store aliquots at -20°C or -80°C. Under these conditions, the solution is typically stable for
several months to a year [1] [3].

In-Vitro Assay Setup

e When adding the DMSO stock to aqueous assay buffers, ensure the final DMSO concentration
does not exceed 0.1-1% to avoid solvent toxicity and maintain compound solubility [4] [5].

e For assays requiring a higher final concentration of Ningetinib than what low DMSO allows, consider
the alternative formulations listed below.

Alternative Formulation Strategies

If DMSO is not suitable for your experiment, the following in vivo formulation methods can be adapted for
certain in vitro applications. The core principle is that Ningetinib requires an organic solvent as a primary

solubilizer before being diluted with aqueous solutions.

Oral Administration Formulation

This method creates a homogeneous suspension for animal dosing.
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¢ Vehicle: 0.5% Carboxymethylcellulose sodium (CMC-Na) in water [3].

e Protocol:
o Prepare a 0.5% CMC-Na solution in purified water.
o Add the weighed Ningetinib powder directly to the 0.5% CMC-Na solution.
o Mix vigorously to create a uniform suspension [3].

Injectable Administration Formulations

These methods create clear or suspension solutions for injections.

e Formulation 1: DMSO : PEG300 : Tween 80 : Saline =5:40:5:45]3].
e Formulation 2: DMSO : Tween 80 : Saline =10 :5: 85[3].
e Protocol:
o First, dissolve Ningetinib in a small volume of DMSO.
o Then, add PEG300 and Tween 80 in sequence, mixing well after each addition until the solution
is clear.
o Slowly add the saline while mixing continuously to obtain the final injectable solution [3].

The workflow for selecting the appropriate formulation can be summarized as follows:

(Start: Need to Solubilize Ningetinib]

In Vitro Application In Vivo Application

Injectable Dosing:
Oral Dosing: Suspend in 0.5% CMC-Na Use solvent mixture
(e.g., DMSO/PEG300/Tween/Saline)

Prepare DMSO Stock Solution
(10-20 mM)

Dilute in Aqueous Buffer
(Final DMSO < 0.1-1%)
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© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.invivochem.com/ningetinib.html
https://www.smolecule.com/products/s006626?utm_src=pdf-body
https://www.invivochem.com/ningetinib.html
https://www.invivochem.com/ningetinib.html
https://www.invivochem.com/ningetinib.html
https://www.smolecule.com/products/s006626?utm_src=pdf-body
https://www.invivochem.com/ningetinib.html
https://www.smolecule.com/products/s006626?utm_src=pdf-body-img
https://www.smolecule.com/products/s006626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Critical Troubleshooting FAQs

e My Ningetinib precipitated in DMSO. What should I do? This is often due to moisture absorption.
Check the expiration date of your DMSO and ensure the bottle is tightly sealed. Gently warm the vial

and sonicate it. If precipitation persists, you may need to prepare a fresh stock solution from powder

[1].

e Can I use a different solvent like ethanol or water to dissolve Ningetinib? No, according to
supplier data, Ningetinib is insoluble in water and ethanol [2] [3]. DMSO is the recommended

primary solvent for creating stock solutions.

¢ What is the maximum recommended DMSO concentration in cell culture assays? It is crucial to
keep the final DMSO concentration below 0.1-1% in your cell culture media to avoid cellular toxicity

and non-specific effects, which could compromise your experimental results [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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